Cas no 56144-54-8 (Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, ammonium salt (1:1), (1S,3S,4S)-)

• Product Name: Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, ammonium salt (1:1), (1S,3S,4S)-
• CAS No: 56144-54-8
• MF: C₁₀H₁₈BrNO₄S
• MW: 328.223221302032
• CID: 376210
• PubChem ID: 6453297
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, ammonium salt (1:1), (1S,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, ammonium salt (1:1), (1S,3S,4S)-
• ammonium (1S-endo)-[3-bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl]methanesulphonate
• azanium,[(4S)-2-bromo-7,7-dimethyl-3-oxo-4-bicyclo[2.2.1]heptanyl]methanesulfonate
• Ammonium (1S-endo)-(3-bromo-7,7-dimethyl-2-oxobicyclo(2.2.1)hept-1-yl)methanesulphonate
• ammonium [(1S)-3-bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl]methanesulfonate
• EINECS 260-013-4
• 56144-54-8

• Inchi： 1S/C10H15BrO4S.H3N/c1-9(2)6-3-4-10(9,5-16(13,14)15)8(12)7(6)11;/h6-7H,3-5H2,1-2H3,(H,13,14,15);1H3/t6?,7?,10-;/m1./s1
• InChI Key： ARLPLMVJWOUPSH-KUZQZCPWSA-N
• SMILES： BrC1C([C@]2(CS(=O)(=O)[O-])CCC1C2(C)C)=O.[NH4+]

Computed Properties

• Exact Mass: 327.013991
• Monoisotopic Mass: 327.013991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 83.06000
• LogP: 3.04770